Cas no 886925-46-8 (2-{4-amino-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-phenylacetamide)

• Product Name: 2-{4-amino-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-phenylacetamide
• CAS No: 886925-46-8
• MF: C₁₅H₁₄N₆OS
• MW: 326.376260280609
• CID: 5477076
• Update Time: 2025-06-13

2-{4-amino-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(4-amino-5-pyridin-4-yl-1,2,4-triazol-3-yl)sulfanyl]-N-phenylacetamide
• 2-{4-amino-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-phenylacetamide

• Inchi： 1S/C15H14N6OS/c16-21-14(11-6-8-17-9-7-11)19-20-15(21)23-10-13(22)18-12-4-2-1-3-5-12/h1-9H,10,16H2,(H,18,22)
• InChI Key： PBKCPIOUNHKBEO-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1)(=O)CSC1N(N)C(C2=CC=NC=C2)=NN=1

Additional information on 2-{4-amino-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-phenylacetamide

Recent Advances in the Study of 2-{4-amino-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-phenylacetamide (CAS: 886925-46-8)

The compound 2-{4-amino-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-phenylacetamide (CAS: 886925-46-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a promising scaffold for the development of novel kinase inhibitors. Its unique structure, featuring a 1,2,4-triazole core linked to a pyridine moiety and an acetamide group, allows for diverse interactions with biological targets. Computational docking studies suggest that this compound exhibits high affinity for several tyrosine kinases, including EGFR and VEGFR, which are critical targets in cancer therapy.

In vitro assays have demonstrated potent inhibitory activity of 2-{4-amino-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-phenylacetamide against cancer cell lines, with IC50 values in the low micromolar range. Notably, the compound showed selective cytotoxicity towards tumor cells while sparing normal cells, indicating a favorable therapeutic window. Mechanistic studies revealed that it induces apoptosis via the mitochondrial pathway and inhibits angiogenesis by downregulating VEGF expression.

Further investigations into the pharmacokinetic properties of this compound have shown promising results. It exhibits good oral bioavailability and metabolic stability in preclinical models, making it a viable candidate for further development. Recent structural optimization efforts have focused on improving its solubility and reducing potential off-target effects, with several derivatives currently under evaluation.

The potential applications of this compound extend beyond oncology. Preliminary data suggest its utility in inflammatory diseases, as it has been shown to modulate NF-κB signaling. Additionally, its unique chemical structure makes it a valuable tool for probing biological pathways and developing new chemical probes for target validation studies.

In conclusion, 2-{4-amino-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-phenylacetamide represents a promising lead compound with multiple therapeutic applications. Ongoing research is focused on elucidating its full spectrum of biological activities and optimizing its pharmacological properties for clinical translation. The compound's versatility and demonstrated efficacy make it a significant focus of current drug discovery efforts in the chemical biology and medicinal chemistry fields.